Cas no 14341-79-8 (DL-Glutamic Acid-d5)
DL-Glutamic Acid-d5 Chemical and Physical Properties
Names and Identifiers
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- Glutamic-2,3,3,4,4-d5 acid
- DL-Glutamic Acid-d5
- (2,3,3,4,4-()H5)glutamic acid
- (2,3,3,4,4-D5)glutamic acid
- 2,3,3,4,4-pentadeuterioglutamic acid
- 2,3,3,4,4-pentadeuterio-glutamic acid
- CHEBI:76051
- DL-Glutamic acid-2,3,3,4,4-d5
- DL-Glutaminsaeure-2,3,3,4,4-d(5)
- glutamic acid-d5
- Glutaminsaeure-d(5)
- I14-39826
- DL-GlutaMic-d5 Acid
- WHUUTDBJXJRKMK-UXXIZXEISA-N
- DL-GLUTAMIC-2,3,3,4,4-D5 ACID
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- Inchi: 1S/C5H9NO4/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)/i1D2,2D2,3D
- InChI Key: WHUUTDBJXJRKMK-UXXIZXEISA-N
- SMILES: OC(C([2H])(C([2H])([2H])C([2H])([2H])C(=O)O)N)=O
Experimental Properties
- Melting Point: 185 °C (dec)(lit.)
DL-Glutamic Acid-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D874388-10mg |
DL-GLUTAMIC-2,3,3,4,4-D5 ACID |
14341-79-8 | AR | 10mg |
¥1,516.00 | 2022-01-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X79035-10mg |
DL-Glutamic Acid-d5 |
14341-79-8 | AR | 10mg |
¥1218.0 | 2023-09-05 | |
| TRC | G596957-10mg |
DL-Glutamic Acid-d5 |
14341-79-8 | 10mg |
$ 121.00 | 2023-09-07 | ||
| TRC | G596957-25mg |
DL-Glutamic Acid-d5 |
14341-79-8 | 25mg |
$ 230.00 | 2023-09-07 | ||
| TRC | G596957-100mg |
DL-Glutamic Acid-d5 |
14341-79-8 | 100mg |
$656.00 | 2023-05-18 | ||
| TRC | G596957-250mg |
DL-Glutamic Acid-d5 |
14341-79-8 | 250mg |
$1279.00 | 2023-05-18 | ||
| Aaron | AR009CN2-5mg |
DL-GLUTAMIC-2,3,3,4,4-D5 ACID |
14341-79-8 | 5mg |
$198.00 | 2023-12-16 | ||
| Aaron | AR009CN2-10mg |
DL-GLUTAMIC-2,3,3,4,4-D5 ACID |
14341-79-8 | 10mg |
$297.00 | 2023-12-16 | ||
| A2B Chem LLC | AE35186-250mg |
DL-GLUTAMIC-2,3,3,4,4-D5 ACID |
14341-79-8 | 98% | 250mg |
$625.00 | 2024-04-20 | |
| A2B Chem LLC | AE35186-1mg |
DL-GLUTAMIC-2,3,3,4,4-D5 ACID |
14341-79-8 | 99% | 1mg |
$85.00 | 2024-04-20 |
DL-Glutamic Acid-d5 Related Literature
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Nivedita Natarajan,Padma Ramakrishnan,Vairavan Lakshmanan,Dasaradhi Palakodeti,Kannan Rangiah Analyst 2015 140 3445
Additional information on DL-Glutamic Acid-d5
Research Brief on DL-Glutamic Acid-d5 (CAS: 14341-79-8): Recent Advances and Applications in Chemical Biology and Medicine
DL-Glutamic Acid-d5, a deuterated form of glutamic acid with the CAS number 14341-79-8, has emerged as a critical tool in chemical biology and pharmaceutical research. This stable isotope-labeled compound is widely used in metabolic studies, drug development, and NMR-based structural analysis. Recent studies have highlighted its role in elucidating glutamatergic signaling pathways and its potential applications in neurodegenerative disease research.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of DL-Glutamic Acid-d5 as an internal standard for quantitative analysis of glutamate metabolism in Alzheimer's disease models. The deuterium labeling at five positions provides excellent mass spectrometric properties while maintaining biological activity comparable to natural glutamic acid. Researchers found this compound particularly valuable for tracking metabolic fluxes in neural tissues with minimal interference from endogenous glutamate pools.
In pharmaceutical development, DL-Glutamic Acid-d5 has shown promise in drug formulation studies. A recent patent application (WO2023051234) describes its use in improving the stability of peptide-based therapeutics through deuterium exchange. The compound's ability to participate in hydrogen bonding while providing isotopic differentiation makes it particularly useful for studying protein-ligand interactions in drug discovery programs targeting glutamate receptors.
Emerging applications in cancer research have also been reported. A 2024 study in Cancer Research utilized DL-Glutamic Acid-d5 to trace glutamine metabolism in tumor microenvironments. The deuterium labeling allowed researchers to distinguish between exogenous and endogenous glutamate sources, revealing new insights into metabolic reprogramming in cancer cells. This approach has opened new avenues for developing metabolic inhibitors as potential anticancer agents.
The synthesis and characterization of DL-Glutamic Acid-d5 continue to be refined. Recent advances in catalytic deuteration methods (Org. Process Res. Dev. 2023) have improved the cost-effectiveness and isotopic purity of this compound, making it more accessible for large-scale studies. Analytical methods using LC-MS/MS have been developed to achieve detection limits below 0.1 ng/mL when using DL-Glutamic Acid-d5 as an internal standard.
Looking forward, the unique properties of DL-Glutamic Acid-d5 position it as a versatile tool for advancing research in neuropharmacology, metabolic disorders, and precision medicine. Ongoing clinical studies are exploring its potential as a biomarker for neurological conditions, while its applications in drug development continue to expand with the growing interest in targeted metabolic therapies.